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Compound of Interest

Compound Name: 3-Hydroxy-4-methoxybenzonitrile

Cat. No.: B193458

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of 3-Hydroxy-4-methoxybenzonitrile (CAS 52805-46-6). The following procedural guidance is
designed to ensure a safe laboratory environment during its use as a key intermediate in
pharmaceutical synthesis and other research applications.[1][2]

Hazard Profile and Personal Protective Equipment (PPE)

3-Hydroxy-4-methoxybenzonitrile is a compound that requires careful handling due to its
potential health hazards. It may be harmful if swallowed, cause skin and eye irritation, and may
lead to respiratory irritation.[3][4] All handling should be performed in a well-ventilated area,
preferably within a certified chemical fume hood.[5]

Recommended Personal Protective Equipment:
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Protection Type

Equipment Specification

Purpose

Eye Protection

Chemical safety goggles
conforming to EN166 (EU) or
NIOSH (US) standards. A face
shield is recommended when
there is a significant risk of

splashing.

Protects eyes from splashes

and airborne particles.

Hand Protection

Chemically resistant gloves
(e.g., nitrile rubber) inspected
prior to use. Use proper glove
removal technique to avoid

skin contact.

Prevents skin contact and

absorption.

Skin and Body Protection

Along-sleeved, buttoned lab
coat. For procedures with a
higher risk of splashes, a
chemically resistant apron over

the lab coat is advised.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

All work should be conducted
in a certified chemical fume
hood to avoid inhalation of
dust or vapors. If a fume hood
is not available, a NIOSH-
approved respirator with an
appropriate cartridge for
organic vapors and

particulates should be used.

Minimizes the risk of inhaling

the compound.

Quantitative Data Summary

The following table summarizes key physical and chemical properties for 3-Hydroxy-4-

methoxybenzonitrile.
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Property Value

Molecular Formula CsH7NO2[6]

Molecular Weight 149.15 g/mol [7]

Appearance White to off-white crystalline powder[2]
Melting Point 116 - 118 °C[7]

Boiling Point ~300.8 °C at 760 mmHg[2]

Low solubility in water. Soluble in common
Solubility organic solvents like ethanol, methanol, and

dichloromethane.[7]

Density ~1.24 g/lcm3[2]

Operational and Disposal Plans

Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

» Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[7]
o Keep the container tightly sealed to prevent moisture absorption and degradation.[7]

» Store separately from incompatible materials such as strong oxidizing agents and strong
bases.[3][7]

Handling and Experimental Protocol:

While specific experimental protocols are proprietary, the following general steps outline the
safe handling of 3-Hydroxy-4-methoxybenzonitrile in a laboratory setting:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
workspace within a chemical fume hood, ensuring it is clean and uncluttered. Have spill
containment materials readily available.
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» Weighing and Transfer:

o To minimize dust generation, handle the solid compound with care. Use a spatula for
transfers.

o If possible, weigh the compound directly within the fume hood. If an external balance is
used, ensure it is in an enclosure with local exhaust ventilation.

o Be mindful of static electricity which can cause the powder to disperse.
e In-Experiment Use:

o All procedures involving this compound should be carried out within a chemical fume
hood.

o Use secondary containment, such as a tray, for all containers with the compound or its
solutions to prevent spills.[8]

o If heating is necessary, use a controlled heating source like a heating mantle. Avoid open
flames.[8]

o For centrifugation, use sealed tubes to prevent the formation of aerosols.[8]

o Decontamination: After handling, thoroughly wash hands with soap and water.
Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

Spill Management:
o Small Spills:
o Alert personnel in the immediate vicinity.

o Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,
vermiculite, sand).

o Carefully sweep the absorbed material into a labeled, sealable container for hazardous
waste.
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o Clean the spill area with soap and water.[8]
o Large Spills:
o Evacuate the area immediately.
o Notify your institution's Environmental Health and Safety (EHS) department.
o Prevent entry into the affected area.
Disposal Plan:

o Waste Classification: 3-Hydroxy-4-methoxybenzonitrile and any contaminated materials
(e.g., gloves, absorbent materials, empty containers) should be treated as hazardous waste.

[8]

o Collection: Collect all waste in a clearly labeled, sealed, and chemically compatible
container.[8] Do not mix with other waste streams unless explicitly permitted by your
institution's EHS department.[8]

» Disposal: Dispose of the hazardous waste through an approved waste disposal plant in
accordance with local, state, and federal regulations.[3][4]

First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. If breathing has
stopped, give artificial respiration. Seek

immediate medical attention.[3][4]

Skin Contact

Immediately wash the affected area with plenty
of soap and water while removing contaminated
clothing and shoes. If skin irritation occurs, seek

medical attention.[3]

Eye Contact

Immediately rinse eyes cautiously with plenty of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue
rinsing. If eye irritation persists, seek medical
advice/attention.[3][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[3]

Visualized Workflow for Safe Handling

The following diagram illustrates the key steps and decision points for the safe handling of 3-

Hydroxy-4-methoxybenzonitrile from receipt to disposal.
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Safe Handling Workflow for 3-Hydroxy-4-methoxybenzonitrile
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Caption: Logical workflow for handling 3-Hydroxy-4-methoxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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